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Compound of Interest

Compound Name: Diethyl 5-oxononanedioate

Cat. No.: B15075706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Diethyl 5-oxononanedioate is not a widely studied or commercially available

compound. This document provides a predictive overview of its chemical properties, a plausible

synthetic route, and experimental protocols based on data from analogous compounds and

established principles of organic chemistry. All quantitative data should be considered

estimates.

Introduction
Diethyl 5-oxononanedioate is a long-chain aliphatic keto-diester. Its structure, featuring a

central ketone and two terminal ethyl ester functionalities, suggests its potential utility as a

versatile building block in organic synthesis. The presence of multiple functional groups allows

for a variety of chemical transformations, making it a potentially valuable intermediate in the

synthesis of more complex molecules, including pharmaceuticals and specialty polymers. This

guide provides a theoretical framework for its properties and synthesis to aid researchers in its

potential application.

Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of Diethyl 5-
oxononanedioate. These values are extrapolated from data for structurally similar

compounds.
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Property Predicted Value
Notes and Analogous
Compounds

Molecular Formula C₁₃H₂₂O₅

Molecular Weight 258.31 g/mol

Appearance Colorless to pale yellow liquid
Based on similar aliphatic

diesters.

Boiling Point > 250 °C (at 760 mmHg)

Estimated based on long-chain

diesters. High boiling point is

expected due to molecular

weight and polar functional

groups.

Melting Point < 0 °C

Aliphatic diesters of this size

are typically liquids at room

temperature.

Density ~1.05 g/cm³
Estimated from related keto-

diesters.

Solubility

Soluble in common organic

solvents (e.g., ethanol, diethyl

ether, ethyl acetate). Insoluble

in water.

Typical for medium to long-

chain esters.

Refractive Index ~1.45
Estimated based on similar

aliphatic esters.

Proposed Synthesis
A plausible and efficient method for the synthesis of Diethyl 5-oxononanedioate is the

Dieckmann condensation of a suitable precursor, followed by hydrolysis and decarboxylation,

and subsequent esterification. A more direct approach involves the acylation of a suitable

enolate. A proposed synthetic pathway starting from diethyl glutarate and ethyl 5-bromovalerate

is outlined below.

Proposed Synthetic Pathway
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Starting Materials

Intermediates Final Product

Diethyl Glutarate Enolate of Diethyl Glutarate
1. LDA, THF, -78 °C

Ethyl 5-bromovalerate

Intermediate Tri-ester
2. Ethyl 5-bromovalerate

Diethyl 5-oxononanedioate
3. H₃O⁺, heat (Krapcho decarboxylation)

Click to download full resolution via product page

Caption: Proposed synthesis of Diethyl 5-oxononanedioate.

Detailed Experimental Protocol
This protocol describes a potential method for the synthesis and purification of Diethyl 5-
oxononanedioate.

Materials and Reagents:
Diethyl glutarate

Diisopropylamine

n-Butyllithium (in hexanes)

Ethyl 5-bromovalerate

Anhydrous tetrahydrofuran (THF)

Hydrochloric acid (1 M)

Saturated aqueous sodium bicarbonate

Saturated aqueous sodium chloride (brine)
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Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for chromatography

Procedure:
Enolate Formation: To a flame-dried, three-necked round-bottom flask under an inert

atmosphere (argon or nitrogen), add anhydrous THF and freshly distilled diisopropylamine.

Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium and stir for 30

minutes to form lithium diisopropylamide (LDA).

Acylation: To the LDA solution at -78 °C, add a solution of diethyl glutarate in anhydrous THF

dropwise. Stir the resulting enolate solution for 1 hour at -78 °C. Subsequently, add a

solution of ethyl 5-bromovalerate in anhydrous THF dropwise. Allow the reaction mixture to

slowly warm to room temperature and stir overnight.

Work-up: Quench the reaction by the slow addition of 1 M hydrochloric acid until the solution

is acidic (pH ~2). Transfer the mixture to a separatory funnel and extract with diethyl ether or

ethyl acetate (3 x 50 mL).

Purification: Combine the organic layers and wash with saturated aqueous sodium

bicarbonate, followed by brine. Dry the organic layer over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure to obtain the crude intermediate tri-ester.

Decarboxylation: The crude intermediate is then subjected to Krapcho decarboxylation by

heating in a suitable solvent (e.g., DMSO with a small amount of water) to yield the final

product.

Final Purification: Purify the crude Diethyl 5-oxononanedioate by silica gel column

chromatography using a gradient of ethyl acetate in hexane as the eluent.

Experimental Workflow Diagram
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Liquid-Liquid Extraction
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Caption: General experimental workflow for synthesis and analysis.
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Predicted Spectroscopic Data
¹H NMR (predicted): The spectrum is expected to show triplets and quartets for the ethyl

ester groups. The protons alpha to the ketone and ester carbonyls will appear as multiplets

in the 2.0-2.8 ppm region.

¹³C NMR (predicted): The spectrum should display characteristic peaks for the ketone

carbonyl (~208 ppm) and the ester carbonyls (~173 ppm). The carbons of the ethyl groups

and the aliphatic chain will appear in the upfield region.

IR Spectroscopy (predicted): Strong absorption bands are expected for the C=O stretching of

the ketone (~1715 cm⁻¹) and the esters (~1735 cm⁻¹). C-H stretching and bending vibrations

will also be present.

Safety and Handling
As with any laboratory chemical, Diethyl 5-oxononanedioate should be handled with

appropriate care.

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.

Ventilation: Handle in a well-ventilated fume hood.

In case of contact:

Skin: Wash with soap and water.

Eyes: Rinse cautiously with water for several minutes.

Storage: Store in a tightly sealed container in a cool, dry place.

Potential Applications
Given its structure, Diethyl 5-oxononanedioate could serve as a precursor in various

synthetic applications:
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Pharmaceutical Synthesis: The keto and ester functionalities can be modified to build

complex heterocyclic or carbocyclic scaffolds present in biologically active molecules.

Polymer Chemistry: As a difunctional monomer, it could be used in the synthesis of

polyesters with specific properties.

Fine Chemicals: It can be a starting material for the synthesis of specialty chemicals and

fragrances.

This technical guide provides a foundational understanding of the predicted properties and

synthesis of Diethyl 5-oxononanedioate. Experimental validation of these predictions is

necessary for any practical application.

To cite this document: BenchChem. [Diethyl 5-oxononanedioate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075706#diethyl-5-oxononanedioate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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